Cas no 1807120-75-7 (Ethyl 3-bromomethyl-4-cyano-2-ethylbenzoate)

• Product Name: Ethyl 3-bromomethyl-4-cyano-2-ethylbenzoate
• CAS No: 1807120-75-7
• MF: C₁₃H₁₄BrNO₂
• MW: 296.159762859344
• CID: 4948469
• Update Time: 2025-06-08

Ethyl 3-bromomethyl-4-cyano-2-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromomethyl-4-cyano-2-ethylbenzoate

• Inchi： 1S/C13H14BrNO2/c1-3-10-11(13(16)17-4-2)6-5-9(8-15)12(10)7-14/h5-6H,3-4,7H2,1-2H3
• InChI Key： PDCJKBUNFOZXAB-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=CC=C(C(=O)OCC)C=1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 310
• XLogP3: 3.2
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-bromomethyl-4-cyano-2-ethylbenzoate

Ethyl 3-bromomethyl-4-cyano-2-ethylbenzoate (CAS No. 1807120-75-7): A Comprehensive Overview

Ethyl 3-bromomethyl-4-cyano-2-ethylbenzoate (CAS No. 1807120-75-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound, characterized by its unique structural features, serves as a valuable intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring both bromomethyl and cyano functional groups, makes it a versatile building block for the development of novel therapeutic agents.

The Ethyl 3-bromomethyl-4-cyano-2-ethylbenzoate molecule is derived from benzoic acid and undergoes a series of functional group transformations to achieve its final configuration. The presence of the bromomethyl group (–CH₂Br) at the third position and the cyano group (–CN) at the fourth position contributes to its reactivity and utility in synthetic pathways. Additionally, the ethyl ester moiety (–COOCH₂CH₃) enhances its solubility and compatibility with various organic solvents, making it easier to handle in laboratory settings.

In recent years, there has been a surge in research focused on developing new methodologies for the synthesis of complex organic molecules, particularly those with potential pharmaceutical applications. The Ethyl 3-bromomethyl-4-cyano-2-ethylbenzoate has been extensively studied for its role in constructing heterocyclic compounds, which are known to exhibit a wide range of biological activities. For instance, researchers have explored its use in the preparation of benzothiazole derivatives, which have shown promising anti-inflammatory and antimicrobial properties.

The cyano group in the molecular structure of Ethyl 3-bromomethyl-4-cyano-2-ethylbenzoate plays a crucial role in determining its reactivity. This functional group can undergo various transformations, such as reduction to an amine or hydrolysis to a carboxylic acid, providing multiple avenues for further functionalization. Such flexibility makes it an attractive candidate for medicinal chemists looking to develop novel drug candidates.

One of the most notable applications of Ethyl 3-bromomethyl-4-cyano-2-ethylbenzoate is in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often targeted by therapeutic agents to treat various diseases, including cancer. The bromomethyl group allows for easy attachment of other functional groups, enabling the construction of complex kinase inhibitors with high specificity and potency.

The pharmaceutical industry has increasingly recognized the importance of intermediates like Ethyl 3-bromomethyl-4-cyano-2-ethylbenzoate in drug discovery and development. Its structural features make it a valuable tool for generating novel scaffolds that can be further optimized for improved pharmacological properties. For example, recent studies have demonstrated its utility in the synthesis of small molecule inhibitors targeting protein-protein interactions, which are implicated in numerous diseases.

The synthesis of Ethyl 3-bromomethyl-4-cyano-2-ethylbenzoate typically involves multi-step organic reactions starting from commercially available precursors. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the bromomethyl and cyano groups with high efficiency and selectivity. These methods not only improve yield but also minimize unwanted byproducts, making the process more sustainable and environmentally friendly.

In conclusion, Ethyl 3-bromomethyl-4-cyano-2-ethylbenzoate (CAS No. 1807120-75-7) is a multifunctional organic compound with significant potential in pharmaceutical research and drug development. Its unique structural features and reactivity make it an indispensable intermediate for synthesizing bioactive molecules with diverse therapeutic applications. As research continues to advance, the utility of this compound is expected to expand further, contributing to the discovery of new treatments for various human diseases.